Cas no 98501-46-3 (2-(4-Methoxyphenyl)-3-oxo-1H-benzimidazol-1-ol)

• Product Name: 2-(4-Methoxyphenyl)-3-oxo-1H-benzimidazol-1-ol
• CAS No: 98501-46-3
• MF: C₁₄H₁₂N₂O₃
• MW: 256.256683349609
• CID: 2820820
• PubChem ID: 13571610
• Update Time: 2025-04-21

2-(4-Methoxyphenyl)-3-oxo-1H-benzimidazol-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)-3-oxo-1H-benzimidazol-1-ol
• 98501-46-3
• DTXSID90544100

• Inchi： 1S/C14H12N2O3/c1-19-11-8-6-10(7-9-11)14-15(17)12-4-2-3-5-13(12)16(14)18/h2-9,17H,1H3
• InChI Key： IGMKXLNJBFTXMH-UHFFFAOYSA-N
• SMILES： ON1C2C=CC=CC=2[N+](=C1C1C=CC(=CC=1)OC)[O-]

Computed Properties

• Exact Mass: 256.08479225Da
• Monoisotopic Mass: 256.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 59.9Ų